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Compound of Interest

Compound Name: 4-Methylsulfonyl-2-nitrotoluene

Cat. No.: B156614 Get Quote

An In-depth Technical Guide to 4-Methylsulfonyl-
2-nitrotoluene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-Methylsulfonyl-2-nitrotoluene, a key intermediate in the synthesis of various

organic compounds, including pharmaceuticals and herbicides. This document consolidates

available data on its properties, synthesis, and analysis to support research and development

activities.

Chemical Identity and Physical Properties
4-Methylsulfonyl-2-nitrotoluene, with the CAS number 1671-49-4, is a substituted aromatic

compound.[1][2] It is also known by several synonyms, including 2-Nitro-4-

methylsulfonyltoluene and Methyl 3-nitro-p-tolyl sulfone.[1][2] The compound typically appears

as a white to off-white or pale yellow solid.

Table 1: Physical and Chemical Properties of 4-
Methylsulfonyl-2-nitrotoluene
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Property Value Reference(s)

Molecular Formula C₈H₉NO₄S [1][2]

Molecular Weight 215.23 g/mol [2]

Melting Point 120-121 °C

Boiling Point 387.8 °C at 760 mmHg

Density 1.35 g/cm³

Appearance White to off-white solid

Solubility in Water 370 mg/L at 25°C

Flash Point 188.3 °C

Vapor Pressure 7.16E-06 mmHg at 25°C

Refractive Index 1.551

Spectroscopic Data
As of the latest search, detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry) for 4-Methylsulfonyl-2-nitrotoluene are not readily available in public scientific

databases. Researchers are advised to acquire this data through experimental analysis of a

verified sample.

Experimental Protocols
Synthesis of 4-Methylsulfonyl-2-nitrotoluene
The synthesis of 4-Methylsulfonyl-2-nitrotoluene typically involves the nitration of a

precursor, 4-methylsulfonyl toluene (methyl p-tolyl sulfone). While detailed, step-by-step

laboratory protocols are proprietary and found within patent literature, the general synthetic

approach is outlined below.

One common method involves the direct nitration of methyl p-tolyl sulfone using a mixture of

sulfuric acid and nitric acid.[3]

Another patented method describes a multi-step synthesis starting from 2-nitrotoluene:
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Sulfonation: 2-nitrotoluene is reacted with chlorosulfonic acid.

Acyl Chloride Formation: The product from the sulfonation step is then treated with a catalyst

and thionyl chloride to produce 3-nitro-4-methyl benzene sulfonyl chloride.

Final Reaction: The sulfonyl chloride is then reacted with sodium sulfite, sodium carbonate,

and chloroacetic acid to yield 4-Methylsulfonyl-2-nitrotoluene.

Starting Material

Step 1: Sulfonation

Step 2: Acyl Chloride Formation

Step 3: Final Product Formation
Final Product

2-Nitrotoluene
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Caption: Synthetic pathway for 4-Methylsulfonyl-2-nitrotoluene.
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Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
A reverse-phase HPLC method can be employed for the analysis of 4-Methylsulfonyl-2-
nitrotoluene.[4]

Column: Newcrom R1, a reverse-phase column with low silanol activity.[4]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass

spectrometry (MS) compatible applications, formic acid should be used in place of

phosphoric acid.[4]

Detection: The specific UV detection wavelength was not detailed in the available literature,

but would typically be determined by measuring the UV absorbance spectrum of the

compound to find the wavelength of maximum absorbance (λmax).

Application: This method is suitable for purity analysis, impurity isolation in preparative

separations, and pharmacokinetic studies.[4]

Chemical Reactivity and Stability
4-Methylsulfonyl-2-nitrotoluene is a stable compound under standard conditions. It should be

stored in a dry, room-temperature environment. The molecule possesses two key reactive

sites: the nitro group and the methyl group of the toluene ring. The nitro group can be reduced

to an amine, and the methyl group can be oxidized to a carboxylic acid, making it a versatile

intermediate for further chemical synthesis.[5]

Biological Signaling Pathways
Currently, there is no publicly available information to suggest that 4-Methylsulfonyl-2-
nitrotoluene is directly involved in any biological signaling pathways. Its primary utility is as a

chemical intermediate in the synthesis of biologically active molecules, such as the herbicide

mesotrione, rather than having intrinsic biological activity itself.[5]

Safety Information
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4-Methylsulfonyl-2-nitrotoluene is classified as harmful if swallowed and may cause an

allergic skin reaction.[6] It is also suspected of damaging fertility.[6] Standard laboratory safety

precautions, including the use of personal protective equipment such as gloves, safety glasses,

and a lab coat, should be strictly followed when handling this chemical.

Conclusion
4-Methylsulfonyl-2-nitrotoluene is a well-characterized chemical intermediate with

established physical properties and synthetic routes. While detailed experimental spectroscopic

data is not widely available, its identity and purity can be assessed using techniques such as

HPLC. Its utility in the synthesis of herbicides and other complex organic molecules

underscores its importance in the chemical and pharmaceutical industries. Further research to

fully characterize its spectroscopic properties would be a valuable addition to the scientific

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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